Cas no 204132-39-8 (Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate)

• Product Name: Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate
• CAS No: 204132-39-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD20482005
• CID: 4710634
• Update Time: 2025-11-01

Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate

• MDL： MFCD20482005
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10(15)9-13(14)7-5-4-6-8-13/h4-9H2,1-3H3
• InChI Key： ZJFMAHQODPBPGJ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCCCC2)N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate

Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 204132-39-8): A Comprehensive Overview

Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate, identified by its CAS number 204132-39-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic azole derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound’s intricate molecular framework, featuring a spirocyclic core and an azole ring, positions it as a promising candidate for further exploration in drug discovery.

The< strong> spirocyclic structure of Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate contributes to its distinct chemical and biological characteristics. Spirocycles are known for their rigid three-dimensional conformations, which can enhance binding affinity and selectivity in drug interactions. The presence of an azole ring further adds to the compound’s potential pharmacological activity, as azoles are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, there has been a growing interest in spirocyclic compounds due to their versatility and potential therapeutic benefits. Studies have demonstrated that spirocycles can exhibit favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance. These attributes make them attractive for the development of drugs that require prolonged half-lives or enhanced bioavailability.

The< strong> tert-butyl moiety in the compound’s name is a key structural feature that influences its reactivity and stability. The tert-butyl group is known for its steric hindrance, which can shield reactive sites on the molecule and modulate its interaction with biological targets. This characteristic is particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired therapeutic effects.

Recent research has highlighted the< strong> potential of azaspirocompounds as scaffolds for drug development. A study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of various azaspiro derivatives, including Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate. The findings suggested that these compounds exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways. This observation aligns with the increasing focus on targeting inflammation as a therapeutic strategy for chronic diseases such as arthritis and cardiovascular disorders.

The< strong> carboxylate group at the terminal position of the molecule is another critical feature that contributes to its chemical functionality. Carboxylate groups are known for their ability to form hydrogen bonds and participate in ionic interactions, which can enhance binding affinity to biological targets. Additionally, carboxylate derivatives are often used in drug formulations due to their stability and compatibility with various pharmaceutical matrices.

In the context of drug discovery, the< strong> synthesis of Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate represents a significant advancement in the design of structurally complex molecules. The synthesis involves multi-step organic transformations, including cyclization reactions and functional group modifications, which highlight the compound’s synthetic accessibility despite its intricate structure. Advances in synthetic methodologies have made it possible to produce such complex molecules with high yields and purity, facilitating further pharmacological investigations.

The< strong> biological activity of Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate has been explored in several preclinical studies. Research indicates that this compound demonstrates promising effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. By inhibiting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

molecular interactions between Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate and target proteins using computational modeling techniques. These studies have provided valuable insights into the compound’s binding mechanism and have helped identify key residues involved in its interaction with biological targets. Such information is crucial for optimizing the compound’s pharmacological properties and improving its therapeutic efficacy. pharmacokinetic profile of Tert-butyl 2-oxo-1-azaspiro[3.5]nonane-1-carboxylate has also been evaluated in preclinical models. Initial studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for further development, as drugs with optimal ADME profiles are more likely to succeed in clinical trials and reach market approval. , identified by its CAS number204132398, represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The spirocyclic azole derivative exhibits promising biological activity against inflammatory pathways, making it a valuable candidate for further exploration. With ongoing research focusing on optimizing its pharmacological properties, this compound holds great promise for contributing to novel treatment strategies.